molecular formula C9H11ClN2O B8696430 3-Amino-3-(4-chlorophenyl)propanamide CAS No. 771527-89-0

3-Amino-3-(4-chlorophenyl)propanamide

Cat. No.: B8696430
CAS No.: 771527-89-0
M. Wt: 198.65 g/mol
InChI Key: HUEMYQOYOXHOJL-UHFFFAOYSA-N
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Description

3-Amino-3-(4-chlorophenyl)propanamide is a useful research compound. Its molecular formula is C9H11ClN2O and its molecular weight is 198.65 g/mol. The purity is usually 95%.
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Properties

CAS No.

771527-89-0

Molecular Formula

C9H11ClN2O

Molecular Weight

198.65 g/mol

IUPAC Name

3-amino-3-(4-chlorophenyl)propanamide

InChI

InChI=1S/C9H11ClN2O/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H2,12,13)

InChI Key

HUEMYQOYOXHOJL-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C(CC(=O)N)N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

HCl (4M) in 1,4 dioxane (1.674 mL, 6.69 mmol) was added to tert-butyl 3-amino-1-(4-chlorophenyl)-3-oxopropylcarbamate (Intermediate 106) (200 mg, 0.67 mmol) in DCM (20 mL) at 20° C. The resulting solution was stirred at 20° C. for 4 hours. The reaction mixture was evaporated and was purified by ion exchange chromatography, using an SCX column. The desired product was eluted from the column using 7M NH3/MeOH and pure fractions were evaporated to dryness to afford 3-amino-3-(4-chlorophenyl)propanamide (46.0 mg, 34.6%) as a white solid.
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1.674 mL
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tert-butyl 3-amino-1-(4-chlorophenyl)-3-oxopropylcarbamate
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200 mg
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Intermediate 106
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0 (± 1) mol
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reactant
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20 mL
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